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Compound of Interest

Compound Name: 2-Chlorostyrene

Cat. No.: B146407

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Chlorostyrene (CAS No. 2039-87-4). Adherence to these protocols is essential for ensuring
laboratory safety and regulatory compliance. 2-Chlorostyrene is a flammable, irritating, and
potentially carcinogenic compound that requires careful management.

Hazard Summary & Physical Properties

Understanding the inherent risks and physical characteristics of 2-Chlorostyrene is the first
step toward safe handling.
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Hazard Classification

Description

Flammability

Flammable liquid and vapor. Vapors are heavier
than air and may travel to an ignition source and
flash back.[1][2] Above 58°C, explosive vapor/air

mixtures may form.[3]

Health Hazards

Causes skin and serious eye irritation.[4] May
cause respiratory tract irritation.[1] Harmful if

inhaled. Suspected of causing cancer.

Reactivity Hazards

May form explosive peroxides under certain
conditions.[3] Can polymerize when exposed to
acids or bases, which may generate fire or

explosion hazards.[3]

Environmental Hazards

Harmful to aquatic life with long-lasting effects.

[5]

Combustion Byproducts

On combustion, forms toxic and irritating gases

such as hydrogen chloride and phosgene.[3]

Property Value
Appearance Clear yellow liquid.[4]
CAS Number 2039-87-4.[3][6]

Molecular Formula

CsH7CL[6]

Boiling Point 189 °C/372.2 °F.[2]

Melting Point -63.1 °C /-81.6 °F.[2]

Flash Point 58 -59 °C/136.4 - 138.2 °F (closed cup).[2]
Density 1.08 g/mL at 25 °C.

Vapor Density

4.7 (Air = 1.0).

NIOSH REL (TWA)

50 ppm (285 mg/m3).[1]

NIOSH REL (STEL)

75 ppm (428 mg/m3).[1]
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Operational Plan: From Handling to Storage

A systematic approach is crucial when working with 2-Chlorostyrene. This section provides
procedural guidance for safe laboratory operations.

Engineering Controls & Work Practices

» Ventilation: Always handle 2-Chlorostyrene in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[1][3]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[2]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
[1][2] Use only non-sparking tools and explosion-proof electrical equipment.[1][2]

» Hygiene: Do not eat, drink, or smoke in areas where 2-Chlorostyrene is handled.[3] Wash
hands and any exposed skin thoroughly after handling.[1][4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Chlorostyrene.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b146407?utm_src=pdf-body
https://www.benchchem.com/product/b146407?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB9441912_EN.htm
https://www.inchem.org/documents/icsc/icsc/eics1388.htm
https://www.fishersci.com/store/msds?partNumber=AAB2155114&productDescription=2-CHLROSTYRENE+98+STAB.+W+25G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9441912_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAB2155114&productDescription=2-CHLROSTYRENE+98+STAB.+W+25G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9441912_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAB2155114&productDescription=2-CHLROSTYRENE+98+STAB.+W+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b146407?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics1388.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9441912_EN.htm
https://polymer.bocsci.com/product/2-chlorostyrene-cas-2039-87-4-14505.html
https://www.benchchem.com/product/b146407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Body Area PPE Specification

Wear appropriate chemical safety goggles that
comply with OSHA's 29 CFR 1910.133 or
European Standard EN166.[1][2] A face shield

may also be required.

Eye & Face Protection

Wear appropriate protective gloves and clothing
) ] to prevent skin exposure.[1][2] Contaminated
Skin Protection )
work clothing should be removed and replaced

immediately.[6]

Use a NIOSH or European Standard EN 149

approved respirator if ventilation is inadequate
Respiratory Protection or exposure limits are exceeded.[1] A filter

respirator for organic gases and vapors is

recommended.[3]

Handling & Storage Protocol

» Handling: Ground and bond containers when transferring material to prevent static
discharge.[1][2] Avoid breathing vapors or mists.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[1][2] Recommended storage is under refrigeration at 2-8°C.[1] Protect
containers from direct sunlight and light exposure.[1][2][7]

» Stabilization: 2-Chlorostyrene is often supplied with a stabilizer (e.g., hydroquinone) to
prevent polymerization. Store only if stabilized.[3]

» Incompatibilities: Keep away from incompatible materials such as acids, bases, and
halogens.[2][7]

Emergency & Disposal Plan

Immediate and appropriate action during an emergency is critical. Follow these procedures for

exposures, spills, and waste disposal.
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First Aid Measures

Exposure Route First Aid Procedure

Remove the individual from the exposure area

to fresh air immediately.[1][2] If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.[1] Do not use mouth-to-mouth

resuscitation.[1]

Immediately remove all contaminated clothing
) and shoes. Flush the affected skin with plenty of
Skin Contact .
soap and water for at least 15 minutes.[1][2]

Seek medical attention.[1]

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids.[1] Remove contact
lenses if it is safe to do so. Seek medical
attention.[1][3]

Rinse the mouth with water. If the person is
Ingestion conscious and alert, have them drink 2-4 cups

of milk or water.[1] Seek medical attention.

Spill & Leak Cleanup

o Evacuate & Secure: Immediately evacuate the area and remove all sources of ignition.[1][3]
o Ventilate: Ensure the area is well-ventilated.[1][3]

o Contain Spill: Wearing appropriate PPE, absorb the spill with an inert, non-combustible
material such as dry sand or earth.[1][3]

o Collect Waste: Use non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for chemical waste.[1][2]

» Prevent Contamination: Avoid runoff into storm sewers and ditches that lead to waterways.[1]
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Waste Disposal

e Regulations: Dispose of 2-Chlorostyrene waste and contaminated materials at an approved
waste disposal plant.[2][5] All disposal practices must be in accordance with local, state, and

federal regulations.

o Consultation: Before implementing land disposal, consult with environmental regulatory

agencies for guidance on acceptable practices.[6]

Workflow for Safe Handling of 2-Chlorostyrene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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